Cas no 2228170-41-8 (1-Bromo-3-(4-fluorophenyl)butan-2-ol)

• Product Name: 1-Bromo-3-(4-fluorophenyl)butan-2-ol
• CAS No: 2228170-41-8
• MF: C₁₀H₁₂BrFO
• MW: 247.104085922241
• CID: 6183203
• PubChem ID: 165645933
• Update Time: 2025-05-26

1-Bromo-3-(4-fluorophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-(4-fluorophenyl)butan-2-ol
• 2228170-41-8
• EN300-1917186
• 1-Bromo-3-(4-fluorophenyl)butan-2-ol

• Inchi： 1S/C10H12BrFO/c1-7(10(13)6-11)8-2-4-9(12)5-3-8/h2-5,7,10,13H,6H2,1H3
• InChI Key： GSVHUTZDHIXLTP-UHFFFAOYSA-N
• SMILES： BrCC(C(C)C1C=CC(=CC=1)F)O

Computed Properties

• Exact Mass: 246.00556g/mol
• Monoisotopic Mass: 246.00556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-Bromo-3-(4-fluorophenyl)butan-2-ol

Chemical Profile of 1-Bromo-3-(4-fluorophenyl)butan-2-ol (CAS No. 2228170-41-8)

1-Bromo-3-(4-fluorophenyl)butan-2-ol, identified by its CAS number 2228170-41-8, is a significant compound in the realm of organic synthesis and pharmaceutical research. This molecule, featuring a brominated branched aliphatic chain coupled with a fluorophenyl moiety, has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the development of various bioactive molecules.

The structural composition of 1-Bromo-3-(4-fluorophenyl)butan-2-ol consists of a four-carbon backbone with a bromine substituent at the first carbon and a hydroxyl group at the second carbon, flanked by a phenyl ring substituted with a fluorine atom at the fourth position. This unique arrangement imparts distinct electronic and steric properties, making it a promising candidate for further functionalization and derivatization in medicinal chemistry applications.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and modulated receptor binding affinity. The presence of the 4-fluorophenyl group in 1-Bromo-3-(4-fluorophenyl)butan-2-ol aligns with this trend, as fluorine atoms are known to influence the pharmacokinetic and pharmacodynamic properties of drug candidates. Specifically, fluorine can increase lipophilicity, reduce rotation about single bonds, and alter hydrogen bonding patterns, all of which can contribute to improved drug efficacy.

Moreover, the bromo substituent on the first carbon of the butan-2-ol backbone provides a reactive site for further chemical transformations. Bromine is a halogen that readily participates in nucleophilic substitution reactions, allowing for the introduction of diverse functional groups such as amines, alcohols, or thiols. This reactivity makes 1-Bromo-3-(4-fluorophenyl)butan-2-ol an invaluable building block for constructing more complex molecules.

Recent studies have highlighted the potential of this compound in the synthesis of novel therapeutic agents. For instance, researchers have explored its utility in developing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The combination of the 4-fluorophenyl group and the brominated aliphatic chain offers a scaffold that can be modified to target specific enzymatic pathways. Preliminary computational studies suggest that derivatives of 1-Bromo-3-(4-fluorophenyl)butan-2-ol may exhibit potent inhibitory activity against certain kinases by interacting with critical residues within the active site.

Another area where 1-Bromo-3-(4-fluorophenyl)butan-2-ol has shown promise is in the development of central nervous system (CNS) drugs. The fluorine atom's ability to cross the blood-brain barrier has been leveraged to enhance the penetration of small molecule drugs into the brain. Additionally, the steric bulk provided by the branched aliphatic chain can fine-tune receptor binding affinities, leading to more selective pharmacological effects. Ongoing research is investigating whether modifications to this compound can yield novel therapeutics for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthetic methodologies for preparing 1-Bromo-3-(4-fluorophenyl)butan-2-ol have also been optimized in recent years. Advances in catalytic bromination techniques and palladium-catalyzed cross-coupling reactions have enabled more efficient and scalable production processes. These improvements not only reduce costs but also enhance purity levels, which are critical for pharmaceutical applications. Furthermore, green chemistry principles have been integrated into these synthetic routes to minimize waste generation and environmental impact.

In conclusion, 1-Bromo-3-(4-fluorophenyl)butan-2-ol (CAS No. 2228170-41-8) represents a fascinating compound with broad applications in medicinal chemistry and drug discovery. Its unique structural features—combining a brominated aliphatic chain with a fluorinated aromatic ring—make it an excellent candidate for generating novel bioactive molecules. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like 1-Bromo-3-(4-fluorophenyl)butan-2-ol are poised to play an increasingly important role in developing next-generation pharmaceuticals.